2-(1,3-Dioxolan-2-yl)-2-methylpropanal

• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 2-(1,3-dioxolan-2-yl)-2-methylpropanal
• InChI: InChI=1S/C7H12O3/c1-7(2,5-8)6-9-3-4-10-6/h5-6H,3-4H2,1-2H3
• InChI Key: NKCUVODEGQTHTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1OCCO1

Description

2-(1,3-Dioxolan-2-yl)-2-methylpropanal is an organic compound featuring a 1,3-dioxolane ring fused to a branched aldehyde moiety. The dioxolane ring (a five-membered cyclic ether with oxygen atoms at positions 1 and 3) is substituted at the 2-position with a 2-methylpropanal group, yielding the structure:

• Molecular formula: C₇H₁₂O₃
• Functional groups: Aldehyde (-CHO) and cyclic acetal (1,3-dioxolane).
• Key features: The dioxolane ring enhances steric protection and modulates solubility, while the aldehyde group confers reactivity for nucleophilic additions or condensations.

Comparison with Similar Compounds

1,3-Dioxolane

• Structure : Simplest cyclic ether (C₃H₆O₂), lacking substituents beyond the oxygen atoms.
• Comparison :
  • Reactivity : 1,3-Dioxolane is inert compared to 2-(1,3-Dioxolan-2-yl)-2-methylpropanal due to the absence of an aldehyde group. It primarily serves as a solvent or protecting group in synthesis.
  • Applications : Widely used in battery electrolytes (e.g., lithium-ion) and polymer production .
  • Physical Properties : Lower boiling point (~75°C) and higher volatility than the target compound, which has a bulkier structure.

1,3-Dioxolan-2-one (Ethylene Carbonate)

• Structure : Cyclic carbonate (C₃H₄O₃) with a carbonyl group.
• Comparison :
  • Reactivity : The carbonyl in ethylene carbonate is electrophilic but stabilized by the carbonate group, unlike the aldehyde in the target compound, which is highly reactive toward nucleophiles.
  • Applications : Key component in lithium-ion battery electrolytes and polycarbonate synthesis .
  • Safety : Less toxic than aldehydes but can hydrolyze to release CO₂ under acidic conditions.

3-(1,3-Dioxolan-2-yl)-2-hydrazino-7-methylquinoline

• Structure: Quinoline derivative with a dioxolane and hydrazine substituent .
• Comparison: Functionality: The hydrazino group enables condensation reactions (e.g., formation of hydrazones), while the target compound’s aldehyde participates in nucleophilic additions. Applications: Likely used in pharmaceutical research (e.g., antimalarial or antiviral agents), contrasting with the target compound’s role in synthetic chemistry.

2-(1,3-Dioxolan-2-yl)ethyltriphenylphosphonium Bromide

• Structure : Phosphonium salt with a dioxolane-containing alkyl chain .
• Comparison :
  • Reactivity : Used in Wittig reactions to generate alkenes, whereas the target compound’s aldehyde could serve as a substrate in such reactions.
  • Role in Synthesis : Acts as a reagent, unlike the target compound, which is a reactive intermediate.

Research Findings and Functional Insights

• Solubility: The dioxolane ring improves solubility in polar aprotic solvents (e.g., THF or DMF) relative to non-cyclic aldehydes.
• Synthetic Utility : The compound’s aldehyde group is amenable to reactions such as:
  • Grignard additions to form secondary alcohols.
  • Wittig reactions for alkene synthesis (if paired with a phosphonium ylide).
  • Reductive amination to produce amines.